Cas no 1806169-27-6 (Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806169-27-6
• MF: C₁₁H₁₁F₃N₂O₅
• MW: 308.210653543472
• CID: 4812929
• Update Time: 2025-06-15

Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3N2O5/c1-3-20-9(17)4-7-6(2)10(21-11(12,13)14)15-5-8(7)16(18)19/h5H,3-4H2,1-2H3
• InChI Key： REOYHPORXWULTI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(C(=CN=1)[N+](=O)[O-])CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806169-27-6): A Comprehensive Overview

Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806169-27-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and agrochemicals. Its unique combination of functional groups, including a nitro group, a trifluoromethoxy group, and an acetic ester moiety, makes it a versatile building block for further chemical modifications and derivatization.

The Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate molecule exhibits a pyridine core, which is a common scaffold in many bioactive compounds. The presence of the nitro group at the 5-position and the trifluoromethoxy group at the 2-position introduces electron-withdrawing and electron-donating effects, respectively, which can influence the compound's reactivity and biological activity. The acetic ester functionality at the 4-position provides a site for further chemical transformations, such as hydrolysis or amidation, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of pyridine-based compounds due to their broad spectrum of biological activities. Studies have shown that pyridine derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate may contribute to its potential as a lead compound in drug discovery. For instance, the nitro group can enhance binding affinity to certain biological targets, while the trifluoromethoxy group can improve metabolic stability.

One of the most compelling aspects of this compound is its utility in synthetic chemistry. The presence of multiple reactive sites allows for diverse synthetic pathways, making it a valuable intermediate in the preparation of more complex molecules. Researchers have leveraged these features to develop novel heterocyclic compounds with enhanced pharmacological properties. For example, modifications of the nitro group can yield amino or hydrazino derivatives, which are known to be pharmacologically active.

The role of computational chemistry in understanding the behavior of Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate cannot be overstated. Advanced computational methods, such as density functional theory (DFT) and molecular dynamics simulations, have been employed to predict its interactions with biological targets and to optimize its structure for improved efficacy. These computational approaches have revealed insights into the compound's binding mechanisms and have guided experimental efforts toward more effective drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The unique structure of Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate may contribute to its potential as a precursor for developing new crop protection agents that are more effective and environmentally friendly.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available pyridine precursors. Key steps include nitration, trifluoromethylation, and esterification. Each step requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The safety profile of Ethyl 3-methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetate is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to minimize exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times when working with this compound.

The future prospects for this compound are promising. Ongoing research is focused on exploring new synthetic routes and expanding its applications in drug discovery and agrochemicals. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced properties.